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Compound of Interest

Compound Name: Ferroptosis inducer-2

Cat. No.: B12360283 Get Quote

Essential Safety and Handling Guide for Ferroptosis
Inducer-2
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety, handling, and disposal information for Ferroptosis
inducer-2 (also known as Compound 24). The following guidelines are designed to ensure

personal safety and proper management of this bioactive small molecule in a laboratory

setting. While a specific Safety Data Sheet (SDS) for "Ferroptosis Inducer 24" does not classify

the compound as hazardous, its biological activity warrants careful handling based on standard

protocols for potent research compounds.[1]

Compound Identification and Hazard Assessment
While the available Safety Data Sheet (SDS) for Ferroptosis Inducer 24 (CAS No. 28657-88-7)

does not list it as a hazardous substance, it is prudent to treat it as potentially hazardous due to

its nature as a bioactive small molecule.[1] The long-term toxicological properties may not be

fully known. Therefore, assuming potential hazards such as irritation to the skin, eyes, and

respiratory tract, and harm if swallowed, inhaled, or absorbed through the skin is a

recommended precautionary approach.
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Property Value Source

Compound Name
Ferroptosis inducer-2

(Compound 24)
Immunomart[2]

CAS Number 28657-88-7 Immunomart[2]

Molecular Formula C₁₉H₁₇NO₂ Immunomart[2]

Primary Function

Inducer of heme oxygenase-1

(HO-1), anticancer activity via

ferroptosis induction

Immunomart[2]

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted for all procedures involving this compound.

The following table outlines the recommended minimum PPE for handling Ferroptosis
inducer-2, based on general safety principles for potent, biologically active small molecules.[3]

[4]
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PPE Category Item Specification and Use

Eye Protection
Safety Goggles with Side

Shields

Must be worn at all times when

handling the compound to

protect against splashes.[5]

Hand Protection Double Nitrile Gloves

Wear two pairs of disposable

nitrile gloves. Change gloves

immediately if contaminated

and after each use. Wash

hands thoroughly after

removing gloves.

Body Protection Laboratory Coat

A standard, fully buttoned lab

coat should be worn to protect

clothing and skin. For

procedures with a higher risk

of splashes, a chemical-

resistant gown is

recommended.[3][4]

Respiratory Protection

Not generally required for

handling small quantities in a

well-ventilated area. Use a

certified chemical fume hood

when weighing the solid

compound or preparing stock

solutions to prevent inhalation.

[4]

Operational Plans: Step-by-Step Handling and
Disposal
Proper handling, storage, and disposal are critical to ensure compound integrity and personnel

safety.

Receiving and Inspection
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Inspect Package: Upon receipt, examine the external packaging for any signs of damage or

leaks.

Don PPE: Before opening, put on the minimum required PPE (lab coat, safety glasses, and a

single pair of nitrile gloves).[3]

Unpack in a Safe Area: Open the shipping container in a designated area, preferably within a

chemical fume hood or on a disposable bench liner.[3]

Verify Compound: Confirm that the compound name and CAS number on the vial match the

order details.

Inspect Vial: Check the primary container for any damage.

Preparation of Stock Solutions
Gather Materials: Assemble all necessary items, including the vial of Ferroptosis inducer-2,

appropriate solvent (e.g., DMSO), pipettes, and sterile tubes.

Don Full PPE: Wear a lab coat, double nitrile gloves, and chemical splash goggles.[3]

Perform Calculations: Determine the required mass of the compound and volume of solvent

to achieve the desired stock concentration.

Weighing the Compound: If working with the solid form, briefly centrifuge the vial to ensure

all powder is at the bottom. All weighing and initial dilutions should be performed inside a

chemical fume hood.

Dissolving the Compound: Add the calculated volume of solvent to the vial. Cap securely and

vortex or sonicate as needed until fully dissolved.

Storage of Solutions
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Form
Storage
Temperature

Stability Notes

Solid -20°C
As specified by the

supplier

Store in a tightly

sealed container,

protected from light

and moisture.[4]

Solutions in Organic

Solvents (e.g., DMSO)
-20°C or -80°C

Varies by solvent and

concentration

Prepare fresh

solutions or store in

small aliquots to avoid

repeated freeze-thaw

cycles.

Disposal Plan
All waste materials contaminated with Ferroptosis inducer-2 must be treated as hazardous

chemical waste.

Waste Type Disposal Procedure

Solid Waste

Gloves, tubes, pipette tips, bench liners: Collect

in a designated, clearly labeled hazardous

waste bag or container.

Liquid Waste

Unused or contaminated solutions: Collect in a

sealed, properly labeled hazardous waste

container. Do not pour down the drain.

Sharps

Needles, serological pipettes: Dispose of in a

designated sharps container for chemically

contaminated sharps.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Experimental Workflow and Signaling Pathway
Visualization
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The following diagrams illustrate the standard laboratory workflow for handling a potent

research compound like Ferroptosis inducer-2 and a simplified representation of its induced

signaling pathway.
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Figure 1. Standard Laboratory Workflow for Handling Ferroptosis Inducer-2
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Figure 2. Simplified Signaling Pathway of Ferroptosis Inducer-2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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